Cas no 149968-03-6 (Phenol, 4-[(fluoromethyl)thio]-)

• Product name: Phenol, 4-[(fluoromethyl)thio]-
• CAS No: 149968-03-6
• MF: C₇H₇FOS
• MW: 158.193284273148
• CID: 3788516
• PubChem ID: 70366841

Phenol, 4-[(fluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(fluoromethyl)thio]-
• 4-((fluoromethyl)thio)phenol
• SCHEMBL10437216
• 149968-03-6

• Inchi： InChI=1S/C7H7FOS/c8-5-10-7-3-1-6(9)2-4-7/h1-4,9H,5H2
• InChI Key： NSECDTUFSNQNAF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 158.02016418Da
• Monoisotopic Mass: 158.02016418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5Ų